Cas no 108379-95-9 (2(1H)-Pyridinone, 4-(phenylmethoxy)-1-(phenylmethyl)-)

• Product Name: 2(1H)-Pyridinone, 4-(phenylmethoxy)-1-(phenylmethyl)-
• CAS No: 108379-95-9
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• CID: 1185575
• PubChem ID: 10193032
• Update Time: 2025-04-20

2(1H)-Pyridinone, 4-(phenylmethoxy)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 4-(phenylmethoxy)-1-(phenylmethyl)-
• DB-084277
• CHEMBL265448
• PD096039
• MPCPIBFZAKSVAX-UHFFFAOYSA-N
• BDBM50240029
• SCHEMBL2177074
• 108379-95-9
• 1-benzyl-4-(benzyloxy)pyridin-2(1H)-one
• 1-Benzyl-4-benzyloxy-2-pyridone

• Inchi： 1S/C19H17NO2/c21-19-13-18(22-15-17-9-5-2-6-10-17)11-12-20(19)14-16-7-3-1-4-8-16/h1-13H,14-15H2
• InChI Key： MPCPIBFZAKSVAX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CN(C(C=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 291.12601
• Monoisotopic Mass: 291.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54